Cas no 16694-31-8 (Octadecanoic acid,5-oxo-)

• Product Name: Octadecanoic acid,5-oxo-
• CAS No: 16694-31-8
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 149505
• PubChem ID: 85548
• Update Time: 2025-04-19

Octadecanoic acid,5-oxo- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,5-oxo-
• 5-ketostearic acid
• 5-Oxooctadecanoic acid
• 5-oxo-octadecanoic acid
• 5-Oxostearicacid
• AC1L39P9
• AC1Q5H9P
• Octadecanoic acid, 5-oxo-
• 5-Oxostearic acid
• CHEMBL5075974
• DTXSID70168207
• CHEBI:172110
• 5-keto stearic acid
• LMFA02000242
• 16694-31-8

• Inchi： 1S/C18H34O3/c1-2-3-4-5-6-7-8-9-10-11-12-14-17(19)15-13-16-18(20)21/h2-16H2,1H3,(H,20,21)
• InChI Key： UIROXHXJKJUFSV-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 298.25092
• Monoisotopic Mass: 298.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids